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Compound of Interest

Compound Name: Ethyl 4-Chloro-1-piperidinecarboxylate

cat. No.: B586631

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, properties, and a representative
synthetic workflow for Ethyl 4-Chloro-1-piperidinecarboxylate. This compound is a valuable building block in medicinal
chemistry and is utilized in the synthesis of various pharmaceutical and agrochemical agents.[1] Its unique piperidine core,
combined with the reactivity offered by the chloro- and ethyl carboxylate functional groups, makes it a versatile
intermediate for developing novel therapeutic agents.[1]

Molecular Structure and Properties

Ethyl 4-Chloro-1-piperidinecarboxylate is a derivative of piperidine featuring an ethyl carbamate group on the nitrogen
atom and a chlorine atom at the 4-position of the ring.

graph "Molecular Structure" {
layout=neato;
node [shape=plaintext, fontsize=12, fontname="sans-serif", fontcolor="#202124"];
edge [penwidth=1.5, color="#202124"1;

// Atom nodes

N1 [label="N", pos="0,0!"];

Cl [label="C", pos="-1.2,-0.7!"1;
C2 [label="C", pos="-1.2,-2.2!"1;
C3 [label="C", pos="0,-2.9!"];

C4 [label="C", pos="1.2,-2.2!"];
C5 [label="C", pos="1.2,-0.7!"];
Cl [label="Cl", pos="0,-4.4!"];
C6 [label="C", pos="0,1.5!"1;

01 [label="0", pos="-1,2.2!"];

02 [label="0", pos="1,2.2!"1;

C7 [label="C", pos="1,3.7!"];

C8 [label="C", pos="2.2,4.4'"1;
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// Bond edges

N1 -- C1;
Cl -- C2;
c2 -- C3;
C3 -- C4;
c4 -- C5;
C5 -- NI1;
c3 -- (L,
N1 -- C6;
C6 -- 01 [style=double];
C6 -- 02;
02 -- C7;
C7 -- C8;
}

Caption: Generalized workflow for the synthesis of Ethyl 4-Chloro-1-piperidinecarboxylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or
therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or
implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?
[Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of essential and advanced ress Hast

chemicals, empowering scientists and researchers to drive progress in Ontario, CA 91761, United States

science and industry. Phone: (601) 213-4426

Email: info@benchchem.com
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